Cas no 1082950-43-3 (Tert-butyl 4-(1-methyl-4-(3-(trifluoromethyl)phenyl)-1H-imidazol-2-YL)piperidine-1-carboxylate)

Tert-butyl 4-(1-methyl-4-(3-(trifluoromethyl)phenyl)-1H-imidazol-2-yl)piperidine-1-carboxylate is a versatile intermediate in organic synthesis, particularly in pharmaceutical research. Its structure features a piperidine core functionalized with a substituted imidazole ring and a tert-butoxycarbonyl (Boc) protecting group, enhancing stability and facilitating selective deprotection. The trifluoromethylphenyl moiety contributes to increased lipophilicity and potential bioactivity, making it valuable in drug discovery. The Boc group allows for straightforward derivatization under mild conditions, while the imidazole-piperidine scaffold is relevant in designing kinase inhibitors and CNS-targeting compounds. This compound is suitable for further modifications in medicinal chemistry applications.
Tert-butyl 4-(1-methyl-4-(3-(trifluoromethyl)phenyl)-1H-imidazol-2-YL)piperidine-1-carboxylate structure
1082950-43-3 structure
Product Name:Tert-butyl 4-(1-methyl-4-(3-(trifluoromethyl)phenyl)-1H-imidazol-2-YL)piperidine-1-carboxylate
CAS No:1082950-43-3
MF:C21H26F3N3O2
MW:409.445255756378
CID:4822953
Update Time:2025-05-20

Tert-butyl 4-(1-methyl-4-(3-(trifluoromethyl)phenyl)-1H-imidazol-2-YL)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • TERT-BUTYL 4-(1-METHYL-4-(3-(TRIFLUOROMETHYL)PHENYL)-1H-IMIDAZOL-2-YL)PIPERIDINE-1-CARBOXYLATE
    • tert-butyl 4-[1-methyl-4-[3-(trifluoromethyl)phenyl]imidazol-2-yl]piperidine-1-carboxylate
    • Tert-butyl 4-(1-methyl-4-(3-(trifluoromethyl)phenyl)-1H-imidazol-2-YL)piperidine-1-carboxylate
    • Inchi: 1S/C21H26F3N3O2/c1-20(2,3)29-19(28)27-10-8-14(9-11-27)18-25-17(13-26(18)4)15-6-5-7-16(12-15)21(22,23)24/h5-7,12-14H,8-11H2,1-4H3
    • InChI Key: YGWJTAUDJMYMKA-UHFFFAOYSA-N
    • SMILES: FC(C1=CC=CC(=C1)C1=CN(C)C(C2CCN(C(=O)OC(C)(C)C)CC2)=N1)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 4
  • Complexity: 571
  • XLogP3: 4
  • Topological Polar Surface Area: 47.4

Tert-butyl 4-(1-methyl-4-(3-(trifluoromethyl)phenyl)-1H-imidazol-2-YL)piperidine-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A129008226-1g
tert-Butyl 4-(1-methyl-4-(3-(trifluoromethyl)phenyl)-1H-imidazol-2-yl)piperidine-1-carboxylate
1082950-43-3 97%
1g
$821.86 2023-09-04
Chemenu
CM485403-1g
tert-Butyl 4-(1-methyl-4-(3-(trifluoromethyl)phenyl)-1H-imidazol-2-yl)piperidine-1-carboxylate
1082950-43-3 97%
1g
$702 2023-01-04

Additional information on Tert-butyl 4-(1-methyl-4-(3-(trifluoromethyl)phenyl)-1H-imidazol-2-YL)piperidine-1-carboxylate

Introduction to Tert-butyl 4-(1-methyl-4-(3-(trifluoromethyl)phenyl)-1H-imidazol-2-yl)piperidine-1-carboxylate (CAS No. 1082950-43-3)

Tert-butyl 4-(1-methyl-4-(3-(trifluoromethyl)phenyl)-1H-imidazol-2-yl)piperidine-1-carboxylate, identified by its CAS number 1082950-43-3, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a complex structural framework, has garnered attention due to its potential applications in drug discovery and development. The presence of multiple functional groups, including a piperidine ring and an imidazole moiety, makes it a versatile scaffold for medicinal chemistry investigations.

The compound's structure is characterized by several key features that contribute to its chemical properties and biological activity. The tert-butyl group provides steric hindrance, which can influence the molecule's interactions with biological targets. Additionally, the 1-methyl-4-(3-(trifluoromethyl)phenyl)-1H-imidazol-2-yl substituent introduces both lipophilic and electronically active components, enhancing its potential as a pharmacophore. These structural elements are crucial in determining the compound's efficacy and selectivity in biological systems.

In recent years, there has been growing interest in developing novel therapeutic agents that target complex diseases. Tert-butyl 4-(1-methyl-4-(3-(trifluoromethyl)phenyl)-1H-imidazol-2-yl)piperidine-1-carboxylate has been explored as a potential lead compound in several research studies. Its unique structural motifs have prompted investigations into its interactions with various biological targets, including enzymes and receptors involved in metabolic pathways. Preliminary studies suggest that this compound may exhibit promising activity in modulating these pathways, making it a valuable candidate for further development.

The pharmaceutical industry continually seeks innovative approaches to enhance drug design and optimization. The use of computational modeling and high-throughput screening techniques has accelerated the discovery of novel compounds with desired pharmacological properties. Tert-butyl 4-(1-methyl-4-(3-(trifluoromethyl)phenyl)-1H-imidazol-2-yl)piperidine-1-carboxylate exemplifies how structural complexity can be leveraged to develop molecules with tailored biological activities. Its multifaceted functional groups offer opportunities for fine-tuning interactions with biological targets, thereby improving drug efficacy and reducing side effects.

One of the most intriguing aspects of this compound is its potential application in the treatment of neurological disorders. The piperidine and imidazole rings are known to be important pharmacophoric elements in drugs targeting central nervous system (CNS) disorders. Studies have shown that these moieties can interact with neurotransmitter receptors and ion channels, leading to therapeutic effects. Tert-butyl 4-(1-methyl-4-(3-(trifluoromethyl)phenyl)-1H-imidazol-2-yl)piperidine-1-carboxylate may represent a new class of compounds with the ability to modulate CNS function through novel mechanisms.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex framework of Tert-butyl 4-(1-methyl-4-(3-(trifluoromethyl)phenyl)-1H-imidazol-2-yl)piperidine-1-carboxylate. These techniques not only facilitate the assembly of the molecule but also allow for modifications that can enhance its pharmacological properties.

In conclusion, Tert-butyl 4-(1-methyl-4-(3-(trifluoromethyl)phenyl)-1H-imidazol-2-yl)piperidine-1-carboxylate (CAS No. 1082950-43-3) is a structurally intricate compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive scaffold for developing novel therapeutic agents. Ongoing studies continue to explore its biological activity and mechanisms of action, paving the way for new treatments targeting various diseases. As research progresses, this compound is likely to play a crucial role in advancing drug discovery efforts.

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